![molecular formula C16H27Cl3N2O2 B4749006 (3-chloro-4-ethoxy-5-methoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride](/img/structure/B4749006.png)
(3-chloro-4-ethoxy-5-methoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride
Overview
Description
(3-chloro-4-ethoxy-5-methoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride is a chemical compound that belongs to the class of benzylamines. This compound is synthesized through a multi-step process, and it has shown potential in scientific research applications.
Mechanism of Action
The mechanism of action of (3-chloro-4-ethoxy-5-methoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride is not fully understood. However, it is believed to work by modulating the levels of several neurotransmitters in the brain, including serotonin, norepinephrine, and dopamine. It may also work by modulating the activity of certain receptors in the brain, including the 5-HT2A receptor and the alpha-2 adrenergic receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to have antidepressant and anxiolytic effects in animal models. It has also been shown to have analgesic effects in animal models of neuropathic pain. Additionally, it has been shown to have anti-inflammatory effects in animal models of inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using (3-chloro-4-ethoxy-5-methoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride in lab experiments is that it has shown potential in a variety of scientific research applications. Additionally, it has been shown to have relatively low toxicity in animal models. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret results.
Future Directions
There are several future directions for research on (3-chloro-4-ethoxy-5-methoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride. One direction is to further explore its potential as an antidepressant and anxiolytic agent. Another direction is to explore its potential as a treatment for neuropathic pain and Parkinson's disease. Additionally, future research could focus on elucidating its mechanism of action and identifying potential molecular targets for this compound. Finally, future research could focus on developing more efficient synthesis methods for this compound.
Scientific Research Applications
(3-chloro-4-ethoxy-5-methoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride has shown potential in scientific research applications. It has been studied for its potential as an antidepressant and anxiolytic agent. It has also been studied for its potential as a treatment for neuropathic pain and Parkinson's disease. Additionally, it has been studied for its potential as an anti-inflammatory agent.
properties
IUPAC Name |
N-[(3-chloro-4-ethoxy-5-methoxyphenyl)methyl]-1-piperidin-4-ylmethanamine;dihydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25ClN2O2.2ClH/c1-3-21-16-14(17)8-13(9-15(16)20-2)11-19-10-12-4-6-18-7-5-12;;/h8-9,12,18-19H,3-7,10-11H2,1-2H3;2*1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXGRGLHHQXESOW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1Cl)CNCC2CCNCC2)OC.Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27Cl3N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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